3-(3-(Phenylsulfonamido)benzamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[[3-(benzenesulfonamido)benzoyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H17N3O5S/c23-21(26)20-19(17-11-4-5-12-18(17)30-20)24-22(27)14-7-6-8-15(13-14)25-31(28,29)16-9-2-1-3-10-16/h1-13,25H,(H2,23,26)(H,24,27)
• InChI Key: USNZUAKKDNJBMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)N
• Molecular Formula: C22H17N3O5S
• Molecular Weight: 435.5 g/mol
• CAS No.: 886891-57-2

Description

3-(3-(Phenylsulfonamido)benzamido)benzofuran-2-carboxamide, also known as PSB-BF, is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran derivatives has attracted the attention of chemical and pharmaceutical researchers worldwide. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield.

Molecular Structure Analysis

The heterocyclic compound having a benzofuran ring as a core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The presence of a free amino group and the sulfonamide moiety are crucial for biological activity.

Chemical Reactions Analysis

A benzofuran-β-alaninamide based chemosensor, 3-(3-((4-methylbenzyl)amino)propanamido)benzofuran-2-carboxamide (BAA), was designed and synthesized for selective detection of Fe3+ ions. The binding ability of BAA towards Fe3+ in DMSO/H2O solution (9/1, v/v) has been studied by UV-vis absorption and fluorescence spectroscopy.

Scientific Research Applications

Antibacterial Activity

Sulfonamides like 3-(3-(Phenylsulfonamido)benzamido)benzofuran-2-carboxamide are known for their antibacterial properties. A study explored the synthesis of sulfonamides and their antibacterial activity, finding certain compounds effective against key bacterial organisms like Staphylococcus aureus and Escherichia coli (Ajani et al., 2012).

Synthesis and Antimycobacterial Activities

Compounds related to this compound have been synthesized and investigated for their antimycobacterial activities. The presence of a free amino group and the sulfonamide moiety are crucial for biological activity, as observed in studies against M. tuberculosis (Moreth et al., 2014).

Synthesis and Biological Evaluation

The synthesis of new benzofuran carboxamide derivatives, including those related to the compound , has been conducted. These derivatives were evaluated for their antimicrobial, anti-inflammatory, and radical scavenging activities, showcasing the versatility of such compounds in various biological applications (Lavanya et al., 2017).

Chemical Basicity and Reactivity Studies

The basicity and reactivity of sulfonamides and carboxamides, such as the compound of interest, have been studied, highlighting their chemical behavior in various reactions. These properties are crucial for understanding their potential applications in medicinal chemistry and drug design (Shainyan et al., 2012).

Anticancer Potential

Several studies have synthesized and evaluated sulfonamide derivatives for their potential anticancer activities. Such research highlights the potential of these compounds in developing new therapeutic agents for cancer treatment (Mert et al., 2014).

Mechanism of Action

Target of Action

They inhibit bacterial enzymes, particularly those involved in the synthesis of folic acid, a crucial component for bacterial growth and reproduction.

Mode of Action

This prevents the formation of dihydrofolic acid, a precursor of tetrahydrofolic acid, which is necessary for the synthesis of bacterial DNA, RNA, and proteins.

Biochemical Pathways

, it can be inferred from the known action of sulfonamides that the compound would affect the folic acid synthesis pathway in bacteria. This would lead to a decrease in bacterial growth and reproduction, thereby exerting its antibacterial effects.

Future Directions

Benzofuran compounds have potential applications in many aspects, making these substances potential natural drug lead compounds. The broad range of clinical uses of benzofuran derivatives indicates the diverse pharmacological activities of this series of compounds. These findings encourage medicinal chemists to explore new areas to improve human health and reduce suffering.